Cas no 300356-31-4 (4-Bromo-2-(trifluoromethyl)thioanisole)

• Product Name: 4-Bromo-2-(trifluoromethyl)thioanisole
• CAS No: 300356-31-4
• MF: C₈H₆BrF₃S
• MW: 271.097450733185
• CID: 1440901
• PubChem ID: 22315318
• Update Time: 2025-10-12

4-Bromo-2-(trifluoromethyl)thioanisole Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-bromo-1-(methylthio)-2-(trifluoromethyl)-
• 4-bromo-1-(methylthio)-2-(trifluoromethyl)benzene
• 4-Bromo-1-(methylthio)-2-(trifluoromethyl)-benzene
• 4-bromo-1-methanesulfanyl-2-trifluoromethyl-benzene
• 4-bromo-1-methylsulfanyl-2-trifluoromethyl-benzene
• 4-bromo-2-(trifluoromethyl)phenyl methyl sulfide
• BS-27927
• SCHEMBL710314
• E91064
• 4-BROMO-1-(METHYLSULFANYL)-2-(TRIFLUOROMETHYL)BENZENE
• CS-0195374
• DB-316248
• 4-bromo-1-methylsulfanyl-2-(trifluoromethyl)benzene
• 4-Bromo-1-(methylthio)-2-(trifluoromethyl)benZene, 95%
• 300356-31-4
• 4-Bromo-2-(trifluoromethyl)thioanisole
• MFCD15527239
• AKOS026673650

• MDL： MFCD15527239
• Inchi： 1S/C8H6BrF3S/c1-13-7-3-2-5(9)4-6(7)8(10,11)12/h2-4H,1H3
• InChI Key： KMADDVSNZFTXEC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(F)(F)F)C=1)SC

Computed Properties

• Exact Mass: 269.93300
• Monoisotopic Mass: 269.933
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.3A^2
• XLogP3: 4

Experimental Properties

• PSA: 25.30000
• LogP: 4.18980

Additional information on 4-Bromo-2-(trifluoromethyl)thioanisole

Research Briefing on 4-Bromo-2-(trifluoromethyl)thioanisole (CAS: 300356-31-4) in Chemical Biology and Pharmaceutical Applications

4-Bromo-2-(trifluoromethyl)thioanisole (CAS: 300356-31-4) is a specialized organic compound that has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique structural and functional properties. This compound, characterized by a bromo-substituted aromatic ring and a trifluoromethylthio group, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics and agrochemicals. Recent studies have explored its potential as a building block for drug discovery, leveraging its electron-withdrawing and lipophilic properties to enhance pharmacokinetic profiles.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 4-Bromo-2-(trifluoromethyl)thioanisole in the synthesis of trifluoromethylthio-containing kinase inhibitors. The research demonstrated that the compound's trifluoromethylthio moiety significantly improves binding affinity to target proteins, such as EGFR and BRAF, by facilitating hydrophobic interactions. The study also noted that the bromo substituent allows for further functionalization via cross-coupling reactions, enabling the rapid diversification of lead compounds. These findings underscore the compound's utility in fragment-based drug design and its potential to address drug resistance mechanisms in oncology.

In addition to its pharmaceutical applications, 4-Bromo-2-(trifluoromethyl)thioanisole has been investigated in materials science. A 2024 report in ACS Applied Materials & Interfaces detailed its use as a precursor for organic semiconductors. The trifluoromethylthio group was found to enhance charge transport properties, while the bromo substituent enabled precise polymerization control. This dual functionality positions the compound as a promising candidate for next-generation optoelectronic devices, particularly in flexible electronics and bio-sensing platforms.

Recent advancements in synthetic methodologies have further expanded the accessibility of 4-Bromo-2-(trifluoromethyl)thioanisole. A novel catalytic system employing palladium nanoparticles and ionic liquids, described in a 2023 Chemical Communications paper, achieved a 92% yield under mild conditions, addressing previous challenges in scalability. This breakthrough is expected to accelerate its adoption in industrial-scale applications, from high-throughput screening libraries to agrochemical formulations.

Despite these promising developments, challenges remain in optimizing the compound's metabolic stability and minimizing off-target effects in biological systems. Ongoing research aims to address these limitations through structural analogs and prodrug strategies, as evidenced by a recent patent filing (WO2023124567) detailing deuterated derivatives with improved pharmacokinetics. The compound's evolving role in chemical biology underscores its potential to bridge small-molecule discovery and translational medicine, making it a critical focus for interdisciplinary research.